Cas no 1033194-60-3 (2-(Methylthio)-4-(p-tolylamino)pyrimidine-5-carboxylic Acid)

• Product Name: 2-(Methylthio)-4-(p-tolylamino)pyrimidine-5-carboxylic Acid
• CAS No: 1033194-60-3
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• MDL: MFCD11040521
• CID: 1139918
• PubChem ID: 28905853
• Update Time: 2025-04-20

2-(Methylthio)-4-(p-tolylamino)pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylanilino)-2-methylsulfanylpyrimidine-5-carboxylic acid
• DTXSID40651792
• AR3275
• 4-[(4-Methylphenyl)amino]-2-(methylthio)-5-pyrimidinecarboxylic acid
• 4-(4-Methylanilino)-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• 2-(METHYLTHIO)-4-(P-TOLYLAMINO)PYRIMIDINE-5-CARBOXYLIC ACID
• 2-(Methylthio)-4-(p-tolylamino)pyrimidine-5-carboxylicacid
• CS-0172145
• A907804
• SB59062
• AKOS022216830
• AS-45567
• MFCD11040521
• 1033194-60-3
• 2-(Methylthio)-4-(p-tolylamino)pyrimidine-5-carboxylic Acid

• MDL： MFCD11040521
• Inchi： 1S/C13H13N3O2S/c1-8-3-5-9(6-4-8)15-11-10(12(17)18)7-14-13(16-11)19-2/h3-7H,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key： BLPDCHRUEBNPNH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(=N1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.0E-3 g/L) (25 ºC),

2-(Methylthio)-4-(p-tolylamino)pyrimidine-5-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives